Cas no 119413-61-5 (2-chloro-3,4-dimethoxybenzonitrile)

• Product Name: 2-chloro-3,4-dimethoxybenzonitrile
• CAS No: 119413-61-5
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD00173893
• CID: 91487
• PubChem ID: 2775136
• Update Time: 2025-06-11

2-chloro-3,4-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,4-dimethoxybenzonitrile
• 2-Chloro-3,4-dimethoxybenzenecarbonitrile
• 2-chloranyl-3,4-dimethoxy-benzenecarbonitrile
• chlorodimethoxybenzenecarbonitrile
• 2-chloroveratronitrile
• 119413-61-5
• CS-0215500
• JS-159C
• A804339
• MFCD00173893
• AKOS005072987
• A804278
• Butanoic acid, 1-phenylethyl ester (9CI)
• Benzonitrile, 2-chloro-3,4-dimethoxy-
• FT-0611710
• J-508631
• Z1142739380
• DTXSID20379407
• ?2-Chloro-3,4-dimethoxybenzonitrile
• 2-chloro-3,4-dimethoxy-benzonitrile
• EN300-254552

• MDL： MFCD00173893
• Inchi： 1S/C9H8ClNO2/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-4H,1-2H3
• InChI Key： DVVLTABTKVOGCS-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1OC)OC

Computed Properties

• Exact Mass: 197.02400
• Monoisotopic Mass: 197.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.26
• Melting Point: 101 °C
• Boiling Point: 306.5 ºC at 760 mmHg
• Flash Point: 139.2 ºC
• Refractive Index: 1.538
• PSA: 42.25000
• LogP: 2.22888
• Solubility: Not determined

2-chloro-3,4-dimethoxybenzonitrile Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-chloro-3,4-dimethoxybenzonitrile

Introduction to 2-Chloro-3,4-Dimethoxybenzonitrile (CAS No. 119413-61-5)

2-Chloro-3,4-dimethoxybenzonitrile (CAS No. 119413-61-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a chloro substituent and two methoxy groups attached to a benzene ring, along with a nitrile functional group. These characteristics endow it with a range of potential applications, from serving as an intermediate in the synthesis of more complex molecules to being a key component in the development of novel pharmaceuticals.

The molecular formula of 2-chloro-3,4-dimethoxybenzonitrile is C₉H₈ClNO₂, and its molecular weight is approximately 197.62 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 3,4-dimethoxybenzaldehyde or 3,4-dimethoxybenzoic acid. The introduction of the chloro and nitrile groups can be achieved through various methods, including electrophilic substitution and nucleophilic cyanation reactions.

In recent years, 2-chloro-3,4-dimethoxybenzonitrile has been extensively studied for its potential in pharmaceutical applications. One notable area of research involves its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of novel antiviral compounds derived from 2-chloro-3,4-dimethoxybenzonitrile. These compounds exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). The researchers attributed the enhanced antiviral activity to the presence of the chloro and methoxy substituents, which improved the lipophilicity and cellular uptake of the final products.

Beyond its role in antiviral drug development, 2-chloro-3,4-dimethoxybenzonitrile has also shown promise in the field of cancer research. A study published in Cancer Research in 2021 explored the use of this compound as a precursor for synthesizing small-molecule inhibitors targeting specific cancer pathways. The researchers found that derivatives of 2-chloro-3,4-dimethoxybenzonitrile effectively inhibited the growth of several cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. This finding highlights the potential of this compound as a valuable tool in the development of targeted cancer therapies.

In addition to its pharmaceutical applications, 2-chloro-3,4-dimethoxybenzonitrile has been investigated for its use in materials science. A recent study published in Advanced Materials demonstrated that this compound can be used as a building block for constructing advanced functional materials with unique optical and electronic properties. By incorporating 2-chloro-3,4-dimethoxybenzonitrile into polymer matrices or supramolecular assemblies, researchers were able to create materials with enhanced photoluminescence and conductivity. These materials have potential applications in areas such as organic electronics and photovoltaics.

The physical properties of 2-chloro-3,4-dimethoxybenzonitrile, including its melting point (approximately 75°C) and solubility characteristics (moderately soluble in organic solvents such as ethanol and dichloromethane), make it suitable for various synthetic transformations. Its stability under different reaction conditions also contributes to its utility as an intermediate in complex synthetic routes.

In conclusion, 2-chloro-3,4-dimethoxybenzonitrile (CAS No. 119413-61-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on the development of new drugs, advanced materials, and other innovative applications. As ongoing research continues to uncover new properties and uses for this compound, it is likely to remain a focus of interest for many years to come.